Cas no 2490403-98-8 (2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers)

2,2-Dioxo-2λ⁶-thiabicyclo[2.2.1]heptane-3-carboxylic acid is a bicyclic sulfone derivative featuring a carboxylic acid functional group, offering versatility in synthetic applications. The mixture of diastereomers provides access to multiple stereochemical configurations, enhancing its utility in asymmetric synthesis and medicinal chemistry research. Its rigid bicyclic scaffold contributes to structural stability, while the sulfone and carboxyl groups enable diverse reactivity, including nucleophilic substitutions and coupling reactions. This compound is particularly valuable for constructing complex heterocycles or as a chiral building block in pharmaceutical intermediates. The diastereomeric mixture allows for broader exploration of stereochemical effects in reaction optimization and biological activity studies.
2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers structure
2490403-98-8 structure
Product Name:2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers
CAS No:2490403-98-8
MF:C7H10O4S
MW:190.216901302338
MDL:MFCD32852334
CID:5670619
PubChem ID:155820837
Update Time:2025-06-20

2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

    • 2490403-98-8
    • EN300-26982979
    • 2,2-Dioxo-2lambda6-thiabicyclo[2.2.1]heptane-3-carboxylic acid
    • 2-Thiabicyclo[2.2.1]heptane-3-carboxylic acid, 2,2-dioxide
    • 2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers
    • MDL: MFCD32852334
    • Inchi: 1S/C7H10O4S/c8-7(9)6-4-1-2-5(3-4)12(6,10)11/h4-6H,1-3H2,(H,8,9)
    • InChI Key: QQGDRYWKBOQSRZ-UHFFFAOYSA-N
    • SMILES: S1(C(C(=O)O)C2CCC1C2)(=O)=O

Computed Properties

  • Exact Mass: 190.02997997g/mol
  • Monoisotopic Mass: 190.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Density: 1.533±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 482.4±28.0 °C(Predicted)
  • pka: 2.53±0.20(Predicted)

2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers Pricemore >>

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